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Introduction
2,2-dimethylpropan-1-ol, also known as neopentyl alcohol, is a primary alcohol with the

chemical formula C5H12O.[1][2] Its unique sterically hindered structure, featuring a quaternary

carbon adjacent to the hydroxyl group, imparts distinct physical and chemical properties. A

thorough understanding of its thermochemical data is crucial for its application in various fields,

including as a solvent, a reagent in organic synthesis, and potentially in pharmaceutical

formulations. This technical guide provides a comprehensive overview of the key

thermochemical properties of 2,2-dimethylpropan-1-ol, details the experimental methodologies

used for their determination, and presents this information in a clear and accessible format for

scientific professionals.

Core Thermochemical Data
The following tables summarize the essential thermochemical data for 2,2-dimethylpropan-1-ol,

compiled from various sources. These values are critical for modeling chemical processes,

predicting reaction outcomes, and ensuring process safety and efficiency.

Enthalpy and Gibbs Free Energy of Formation
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Property Value Units State Reference

Standard

Enthalpy of

Formation (ΔfH°)

-399.4 kJ/mol Liquid [3]

Ideal Gas Heat

of Formation
-319.07 kJ/mol Gas [4]

Standard Gibbs

Free Energy of

Formation (ΔfG°)

Not explicitly

found
kJ/mol

Phase Change and Molar Properties
Property Value Units Condition Reference

Enthalpy of

Fusion (ΔfusH°)
13.8 ± 3.0 kJ/mol [5]

Enthalpy of

Vaporization

(ΔvapH°)

Refer to specific

studies
kJ/mol [6]

Entropy of

Fusion (ΔfusS)
13.43 J/(mol·K) at 146 K [7]

Ideal Gas Heat

Capacity

(Cp,gas)

Refer to specific

studies
J/(mol·K) [6]

Molar Mass 88.15 g/mol [3]

Experimental Protocols
Accurate determination of thermochemical data relies on precise and well-defined experimental

methodologies. Below are detailed descriptions of the common techniques employed to

measure the key thermochemical properties of 2,2-dimethylpropan-1-ol.

Combustion Calorimetry for Enthalpy of Formation
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The standard enthalpy of formation is often determined indirectly through the enthalpy of

combustion, measured using a bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 2,2-dimethylpropan-1-ol is

placed in a crucible within a high-pressure vessel (the "bomb").

Oxygen Pressurization: The bomb is sealed and pressurized with a large excess of pure

oxygen.

Immersion in Calorimeter: The bomb is then submerged in a known mass of water in an

insulated container (the calorimeter). The initial temperature of the water is recorded with

high precision.

Ignition: The sample is ignited electrically. The combustion of the alcohol releases heat,

which is transferred to the surrounding water and the calorimeter, causing a temperature

rise.

Temperature Monitoring: The temperature of the water is monitored and recorded until it

reaches a maximum and then begins to cool.

Calculation: The heat of combustion is calculated from the temperature rise, the heat

capacity of the calorimeter system (determined by calibrating with a substance of known

heat of combustion, such as benzoic acid), and the mass of the alcohol burned. The

standard enthalpy of formation is then calculated using Hess's Law, incorporating the

standard enthalpies of formation of the combustion products (CO2 and H2O).

Differential Scanning Calorimetry (DSC) for Enthalpy of
Fusion
Differential Scanning Calorimetry is a widely used technique to measure the heat flow

associated with phase transitions, such as melting (fusion).

Methodology:
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Sample and Reference Preparation: A small, accurately weighed sample of 2,2-

dimethylpropan-1-ol (typically a few milligrams) is hermetically sealed in an aluminum pan.

An empty, sealed pan is used as a reference.

Heating Program: The sample and reference pans are placed in the DSC instrument and

subjected to a controlled temperature program, which involves heating at a constant rate

(e.g., 10 °C/min).

Heat Flow Measurement: The instrument measures the difference in heat flow required to

maintain the sample and reference pans at the same temperature.

Data Analysis: As the sample melts, it absorbs energy, resulting in an endothermic peak on

the DSC thermogram (heat flow vs. temperature). The area under this peak is directly

proportional to the enthalpy of fusion. The instrument's software integrates this peak to

determine the enthalpy of fusion in joules per gram, which is then converted to kilojoules per

mole.

Vapor Pressure Measurement for Enthalpy of
Vaporization
The enthalpy of vaporization can be determined by measuring the vapor pressure of the

substance at different temperatures and applying the Clausius-Clapeyron equation. Various

methods, such as the static or transpiration methods, can be employed.

Methodology (Static Method):

Sample Degassing: A sample of 2,2-dimethylpropan-1-ol is placed in a thermostated vessel

connected to a pressure-measuring device (manometer). The sample is thoroughly

degassed to remove any dissolved air.

Temperature Control: The temperature of the vessel is precisely controlled and varied in a

stepwise manner.

Pressure Measurement: At each temperature, the system is allowed to reach equilibrium,

and the vapor pressure of the alcohol is recorded.
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Data Analysis: A plot of the natural logarithm of the vapor pressure (ln P) versus the

reciprocal of the absolute temperature (1/T) is generated. According to the Clausius-

Clapeyron equation, the slope of this plot is equal to -ΔvapH°/R, where R is the ideal gas

constant. The enthalpy of vaporization can thus be calculated from the slope of the line.

Visualizing Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of

thermochemical data, from sample preparation to final data analysis and validation.
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1. Sample Preparation & Characterization

2. Experimental Measurement

3. Data Analysis & Calculation

4. Validation & Reporting

High-Purity Sample
(2,2-dimethylpropan-1-ol)

Purity Analysis
(e.g., GC, NMR)

Combustion Calorimetry
(ΔfH°)

Differential Scanning
Calorimetry (ΔfusH°)

Vapor Pressure
Measurement (ΔvapH°)

Raw Experimental Data
(e.g., Temp Rise, Heat Flow, Pressure)

Calculation of Thermochemical
Properties

Literature Comparison Uncertainty Analysis

Final Thermochemical Data

Click to download full resolution via product page

Caption: Generalized workflow for thermochemical data determination.

Conclusion
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The thermochemical data of 2,2-dimethylpropan-1-ol are fundamental to its safe and effective

use in research and industrial applications. This guide has provided a consolidated source of

key thermochemical properties and detailed the experimental methodologies used for their

determination. By understanding both the data and the techniques used to acquire them,

researchers and professionals can better leverage the unique properties of this sterically

hindered alcohol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b147279?utm_src=pdf-custom-synthesis
https://www.savemyexams.com/gcse/chemistry/edexcel/18/revision-notes/9-separate-chemistry-2/9-4-alcohols-and-carboxylic-acids/9-4-2-core-practical-heat-of-combustion-of-alcohols/
https://srd.nist.gov/jpcrdreprint/1.555924.pdf
https://www.youtube.com/watch?v=D7rIklez3D8
https://m.youtube.com/watch?v=jH_ZiaSoq2I
https://www.calnesis.com/en/measurements/fusion-enthalpy/
https://cd1.edb.hkedcity.net/cd/science/chemistry/s67chem/pdf/sdl_1_heat_of_combution.pdf
https://scienceready.com.au/pages/combustion-of-alcohols-enthalpy-of-combustion
https://www.benchchem.com/product/b147279#thermochemical-data-of-2-2-dimethylpropan-1-ol
https://www.benchchem.com/product/b147279#thermochemical-data-of-2-2-dimethylpropan-1-ol
https://www.benchchem.com/product/b147279#thermochemical-data-of-2-2-dimethylpropan-1-ol
https://www.benchchem.com/product/b147279#thermochemical-data-of-2-2-dimethylpropan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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